Cas no 1805362-36-0 (6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805362-36-0
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4865869
• Update Time: 2025-05-23

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-5-1-3(7(10)15)6(8(11)12)4(2-13)14-5/h1,8H
• InChI Key： VPILBQKASVAISY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3
• Topological Polar Surface Area: 53.8

Additional information on 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride

6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride: A Comprehensive Overview

The compound 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805362-36-0) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, cyano, difluoromethyl, and carbonyl chloride groups. The presence of these functional groups makes it a versatile building block for the synthesis of various heterocyclic compounds and intermediates in pharmaceutical and agrochemical industries.

Recent studies have highlighted the importance of pyridine derivatives in modern organic chemistry. The chlorine substituent at the 6-position of the pyridine ring contributes to the compound's stability and reactivity, while the cyano group at position 2 enhances its electron-withdrawing properties. The difluoromethyl group at position 3 introduces additional fluorine atoms, which are known to improve bioavailability and pharmacokinetic properties in drug molecules. The carbonyl chloride group at position 4 is highly reactive, making it an excellent electrophile for nucleophilic substitution reactions.

The synthesis of 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, this compound has been widely used as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the construction of heterocyclic frameworks such as quinazolines, isoquinolines, and pyrimidines. These frameworks are essential components of many drugs targeting cancer, inflammation, and infectious diseases. Recent studies have also demonstrated its potential as a precursor for fluorinated pharmaceuticals, which are increasingly sought after due to their improved pharmacodynamic properties.

The reactivity of 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride makes it a valuable reagent in various organic transformations. For example, it can undergo nucleophilic substitution reactions with amines, alcohols, and thiols to form amides, esters, and thioesters, respectively. These derivatives are crucial for the development of novel materials with tailored properties for applications in electronics, optoelectronics, and catalysis.

From an environmental perspective, researchers have been investigating sustainable methods for synthesizing this compound. Green chemistry approaches such as solvent-free reactions and catalytic systems are being explored to minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high standards of product quality.

In conclusion, 6-Chloro-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805362-36-0) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and advanced materials design. As new synthetic methods and applications continue to emerge, this compound will undoubtedly play an increasingly important role in shaping future innovations in chemistry.